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Compound of Interest

Compound Name: 2-Bromohexanal

Cat. No.: B3255019 Get Quote

2-Bromohexanal: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2-Bromohexanal, a versatile aliphatic aldehyde of interest in organic synthesis. This document

details its structural characteristics, physicochemical properties, reactivity, and provides

illustrative experimental workflows.

Core Properties of 2-Bromohexanal
2-Bromohexanal, with the molecular formula C₆H₁₁BrO, is characterized by a six-carbon chain

with a bromine atom at the alpha position relative to the aldehyde functional group.[1] This

structure imparts a unique reactivity to the molecule, making it a valuable intermediate in

various synthetic pathways.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Bromohexanal is presented in the

table below. These properties have been compiled from various sources, including computed

data and experimental values where available.
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Property Value Source

Molecular Formula C₆H₁₁BrO [2][3]

Molecular Weight 179.05 g/mol [2][3]

CAS Number 24764-98-5 [2][3]

IUPAC Name 2-bromohexanal [2]

Synonyms
alpha-Bromohexanal, Hexanal,

2-bromo-
[2][3]

Boiling Point 63 °C @ 12 Torr [3]

Density 1.292 g/cm³ @ 21 °C [3]

Melting Point Not available [4]

XLogP3-AA 2.3 [2]

Topological Polar Surface Area 17.1 Å² [2]

InChI Key
LAPBZVLPMTWRCZ-

UHFFFAOYSA-N
[2]

SMILES CCCCC(C=O)Br [2]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Bromohexanal.
While a comprehensive public database of its spectra is not readily available, typical spectral

features can be predicted based on its structure.

Mass Spectrometry (MS): A Gas Chromatography-Mass Spectrometry (GC-MS) spectrum is

available in the PubChem database, which can be used for identification purposes.[2] The

mass spectrum of the related compound, cis-2-bromocyclohexanol, is also available for

comparison.[5]

Infrared (IR) Spectroscopy: The IR spectrum of 2-Bromohexanal is expected to show a

strong characteristic absorption band for the carbonyl (C=O) stretch of the aldehyde group,

typically in the region of 1720-1740 cm⁻¹. Another key feature would be the C-Br stretching
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vibration, which usually appears in the fingerprint region. The IR spectrum of the related

compound 2-bromohexane is available and shows C-H stretching and bending vibrations.[6]

[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be expected to show a downfield signal for the

aldehydic proton (-CHO) around δ 9-10 ppm. The proton on the alpha-carbon, adjacent to

both the bromine and the carbonyl group, would also be shifted downfield.

¹³C NMR: The carbon NMR spectrum would feature a characteristic signal for the carbonyl

carbon of the aldehyde at a significant downfield shift (typically δ 190-200 ppm).

Synthesis and Reactivity
Synthesis of 2-Bromohexanal
A common method for the synthesis of α-bromo aldehydes is the acid-catalyzed halogenation

of the parent aldehyde.[8] This reaction proceeds through an enol intermediate.

Below is a generalized experimental workflow for the synthesis of 2-Bromohexanal.
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Synthesis and Purification of 2-Bromohexanal
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Caption: A generalized workflow for the synthesis and purification of 2-Bromohexanal.
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Experimental Protocol: α-Bromination of Hexanal (General Procedure)

This protocol is adapted from general procedures for the α-bromination of aldehydes.[8][9]

Reaction Setup: In a well-ventilated fume hood, a solution of hexanal in a suitable solvent

(e.g., acetic acid or diethyl ether) is prepared in a round-bottom flask equipped with a

magnetic stirrer and a dropping funnel. The flask is cooled in an ice bath.

Addition of Bromine: A solution of bromine in the same solvent is added dropwise to the

stirred solution of hexanal. The temperature should be maintained at 0-5 °C during the

addition.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or gas chromatography (GC) until the starting material is consumed.

Quenching: The reaction is carefully quenched by the addition of a saturated aqueous

solution of sodium bicarbonate or sodium thiosulfate to neutralize the acid and consume any

unreacted bromine.

Extraction: The product is extracted with an organic solvent such as diethyl ether or

dichloromethane. The organic layers are combined.

Washing and Drying: The combined organic extracts are washed with brine, dried over an

anhydrous drying agent (e.g., magnesium sulfate), and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude 2-Bromohexanal can be further purified by vacuum distillation or column

chromatography on silica gel.

Chemical Reactivity
The presence of both an aldehyde group and a bromine atom at the alpha-position makes 2-
Bromohexanal a reactive and versatile synthetic intermediate.[1] The aldehyde group can

undergo nucleophilic addition, while the bromine atom can be displaced in nucleophilic

substitution reactions.
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Chemical Reactivity of 2-Bromohexanal

Key Reactions
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Caption: Key chemical transformations of 2-Bromohexanal.

Oxidation: The aldehyde group can be oxidized to a carboxylic acid, yielding 2-

bromohexanoic acid, using common oxidizing agents.[1]

Reduction: The aldehyde can be reduced to a primary alcohol, forming 2-bromohexan-1-ol,

with reducing agents like sodium borohydride.[1]

Nucleophilic Substitution: The bromine atom at the α-position is susceptible to nucleophilic

substitution, allowing for the introduction of various functional groups.[1] α-Halogenated

carbonyl compounds are effective electrophiles for Sₙ2 reactions.

Handling and Storage
Given the reactivity of α-bromo aldehydes, 2-Bromohexanal should be handled with care in a

well-ventilated fume hood. It is likely to be a lachrymator and irritant. For storage, it is

recommended to keep it in a tightly sealed container under an inert atmosphere (e.g., argon or

nitrogen) and at a low temperature (refrigerated) to minimize decomposition.[10] It should be

stored away from moisture, strong bases, and oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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